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Compound of Interest

Compound Name: 3,5-Difluorophenylacetonitrile

Cat. No.: B040619 Get Quote

Essential Safety and Handling Guide for 3,5-
Difluorophenylacetonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

3,5-Difluorophenylacetonitrile (CAS No. 122376-76-5). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification
3,5-Difluorophenylacetonitrile is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or inhaled.[1][2][3] It can cause skin and serious eye irritation,

and may also lead to respiratory irritation.[1][3]

GHS Hazard Statements:

H302: Harmful if swallowed[1][2]

H312: Harmful in contact with skin[1][2]

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]
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H332: Harmful if inhaled[1][2]

H335: May cause respiratory irritation[1][3]

Quantitative Data Summary
Property Value Source

Molecular Formula C8H5F2N [2]

Molecular Weight 153.13 g/mol [2]

Boiling Point 181 °C (at 16 hPa) [4]

Melting Point 71 - 73 °C [4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 3,5-
Difluorophenylacetonitrile to prevent exposure.
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US). A

face shield should be worn if

there is a significant risk of

splashing.[1][5]

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene). Double-

gloving is recommended for

enhanced protection.[5][6]

Prevents skin contact, which

can be harmful.

Body Protection

Flame-resistant lab coat. A

chemical-resistant apron or

suit may be necessary for

larger quantities.[1][5]

Protects against skin exposure

and contamination of personal

clothing.

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or if irritation is experienced.[1]

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood.[7]

Protects against inhalation of

harmful dust, fumes, or vapors.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are readily accessible.[6]

Gather all necessary PPE and ensure it is in good condition.

Prepare all necessary equipment and reagents before handling the compound.

2. Handling:
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Always handle 3,5-Difluorophenylacetonitrile within a chemical fume hood.[7]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][3]

Avoid contact with skin and eyes.[3]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

3. Storage:

Store in a well-ventilated place.[1]

Keep the container tightly closed.[1]

Store in a locked-up area.[1]

Emergency Procedures
In case of skin contact: Immediately wash with plenty of water.[1] Remove contaminated

clothing and wash it before reuse.[1] If skin irritation occurs, get medical help.[1]

In case of eye contact: Rinse cautiously with water for several minutes.[1] Remove contact

lenses, if present and easy to do. Continue rinsing.[1]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing.[1] Get

medical help if you feel unwell.[1]

If swallowed: Rinse mouth.[1] Get medical help.[1]

Spills: For small spills, absorb with a compatible material and collect into a sealed container

for disposal.[5] For large spills, evacuate the area and contact the emergency response

team.[5]
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Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1]

Do not let the product enter drains.[3]
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Workflow for Safe Handling of 3,5-Difluorophenylacetonitrile

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

4. Storage

Don Appropriate PPE

Verify Fume Hood Operation

Locate Emergency Equipment

Gather Materials

Transfer Compound in Fume Hood

Perform Experiment

Decontaminate Work Area

Dispose of Waste Properly

Remove and Dispose of PPE

Wash Hands Thoroughly

Ensure Proper Labeling

Store in a Secure, Ventilated Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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